2,5-dichloro-N-(5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 2,5-dichloro-N-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)benzamide
• InChI: InChI=1S/C14H8Cl2N4O2/c15-8-4-5-10(16)9(7-8)12(21)18-14-20-19-13(22-14)11-3-1-2-6-17-11/h1-7H,(H,18,20,21)
• InChI Key: SPWRMKKTNCEQQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NN=C(O2)NC(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C14H8Cl2N4O2
• Molecular Weight: 335.1 g/mol

Description

2,5-dichloro-N-(5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl)benzamide, commonly known as DPOB, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. DPOB belongs to the class of oxadiazole compounds, which have been widely studied for their biological and pharmacological properties.

Scientific Research Applications

Synthesis and Biological Activity

Compounds containing the 1,3,4-oxadiazole moiety, such as those derived from polycyclic systems, have been synthesized and evaluated for various biological activities. For instance, the synthesis of novel bicyclic systems incorporating the 1,3,4-oxadiazol-5-yl moiety has been achieved through one-pot condensation, with predictions of their biological activities suggesting potential utility in drug discovery (Kharchenko, Detistov, & Orlov, 2008). Similarly, compounds containing 1,2,4-oxadiazole rings have been identified as promising RET kinase inhibitors for cancer therapy, demonstrating the critical role of structural analogs in medicinal chemistry (Han et al., 2016).

Material Science Applications

The incorporation of 1,3,4-oxadiazole and pyridine moieties into polymers has been explored, leading to the development of new aromatic polyamides with enhanced solubility and thermal properties. This research demonstrates the potential of such compounds in the creation of advanced materials with specific physicochemical characteristics (Mansoori et al., 2011).

Catalysis and Synthetic Applications

The use of 2-(pyridin-2-yl)aniline as a directing group for C-H amination mediated by cupric acetate showcases the utility of pyridine and oxadiazole derivatives in facilitating specific organic transformations. This approach highlights the role of such compounds in developing new synthetic methodologies (Zhao et al., 2017).

Antimicrobial and Antioxidant Properties

Research on substituted 1,3,4-oxadiazole derivatives has also focused on evaluating their antimicrobial and antioxidant activities. This line of investigation supports the potential of these compounds in addressing various health-related challenges, including the development of new antimicrobial agents and antioxidants (Bondock, Adel, & Etman, 2016).